2-Bromo-5-(2-bromoacetyl)-benzoic acid methyl ester

• IUPAC Name: methyl 2-bromo-5-(2-bromoacetyl)benzoate
• InChI: InChI=1S/C10H8Br2O3/c1-15-10(14)7-4-6(9(13)5-11)2-3-8(7)12/h2-4H,5H2,1H3
• InChI Key: FYHJJFKOQIKNKS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C(=O)CBr)Br
• Molecular Formula: C10H8Br2O3
• Molecular Weight: 335.98 g/mol
• CAS No.: 1256384-07-2

Description

“2-Bromo-5-(2-bromo-acetyl)-benzoic acid methyl ester” is likely a brominated derivative of benzoic acid. Benzoic acid is a simple aromatic carboxylic acid which consists of a benzene ring attached to a carboxylic acid group. The bromo groups and the acetyl group in the compound suggest that it may have been synthesized for specific chemical reactions.

Synthesis Analysis

While the specific synthesis pathway for “2-Bromo-5-(2-bromo-acetyl)-benzoic acid methyl ester” is not available, brominated compounds are often synthesized using bromination reactions. For example, bromoacetic acid is prepared in two steps from acetic acid.

Molecular Structure Analysis

The molecular structure of “2-Bromo-5-(2-bromo-acetyl)-benzoic acid methyl ester” would likely consist of a benzene ring (from the benzoic acid) with bromine and acetyl groups attached at specific positions.

Chemical Reactions Analysis

Brominated compounds, such as this one, are often used in organic synthesis due to the reactivity of the bromine atom. The bromine atoms can be replaced with other groups in a substitution reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of “2-Bromo-5-(2-bromo-acetyl)-benzoic acid methyl ester” would depend on the specific structure of the compound. For example, bromoacetic acid is a colorless to yellow liquid.

Mechanism of Action

The mechanism of action would depend on the specific reaction that “2-Bromo-5-(2-bromo-acetyl)-benzoic acid methyl ester” is involved in. In general, brominated compounds can act as electrophiles in reactions.

Safety and Hazards

Brominated compounds can be hazardous. For example, ethyl bromoacetate is a highly toxic alkylating agent and may be fatal if inhaled.

Synthesis routes and methods

Procedure details

To the solution of 2-bromo-5-iodo-benzoic acid methyl ester (4.33 g, 12.7 mmol) and tributyl(ethoxyvinyl)stannane (4.79 g, 13.3 mmol) in dioxane (56 ml) was added PdCl2(PPh3)2 (322 mg). The mixture was heated at 80° C. for 17 hours and was cooled to 0° C. Water (19 ml) was added, followed by slow addition of NBS (2.33 g, 12.9 mmol) over 10 minutes period. The mixture was stirred at 0° C. for additional 40 minutes, and the solvent was removed under reduced pressure. The mixture was diluted with EtOAc, and was washed with water and brine and dried with sodium sulfate. Concentration and purification by flash column chromatography (hexane/EtOAc=2/1) gave 2-bromo-5-(2-bromo-acetyl)-benzoic acid methyl ester (3.48 g).